Cas no 117722-36-8 (4-Thiazoleacetic acid, 2-(formylamino)-a-(methoxyimino)-, ethyl ester)

• Product Name: 4-Thiazoleacetic acid, 2-(formylamino)-a-(methoxyimino)-, ethyl ester
• CAS No: 117722-36-8
• MF: C₉H₁₁N₃O₄S
• MW: 257.2678
• CID: 4561604
• Update Time: 2025-10-20

4-Thiazoleacetic acid, 2-(formylamino)-a-(methoxyimino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-(formylamino)-α-(methoxyimino)-, ethyl ester
• 4-Thiazoleacetic acid, 2-(formylamino)-a-(methoxyimino)-, ethyl ester

• Inchi： InChI=1S/C9H11N3O4S/c1-3-16-8(14)7(12-15-2)6-4-17-9(11-6)10-5-13/h4-5H,3H2,1-2H3,(H,10,11,13)/b12-7-
• InChI Key： CSAITDDAMOOJCF-GHXNOFRVSA-N
• SMILES： CCOC(/C(/C1=CSC(NC=O)=N1)=N\OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Additional information on 4-Thiazoleacetic acid, 2-(formylamino)-a-(methoxyimino)-, ethyl ester

Recent Advances in the Study of 4-Thiazoleacetic acid, 2-(formylamino)-a-(methoxyimino)-, ethyl ester (CAS: 117722-36-8)

The compound 4-Thiazoleacetic acid, 2-(formylamino)-a-(methoxyimino)-, ethyl ester (CAS: 117722-36-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a compound of interest for drug development and biochemical research.

One of the key areas of investigation has been the synthesis and optimization of 4-Thiazoleacetic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route for this compound, achieving higher yields and purity. The researchers utilized a multi-step process involving the condensation of thiazole precursors with formylamino and methoxyimino groups, followed by esterification. This advancement is critical for scaling up production and ensuring consistency in pharmacological studies.

In terms of biological activity, recent in vitro studies have highlighted the compound's potential as an antimicrobial agent. Research conducted at the University of Cambridge (2024) revealed that 4-Thiazoleacetic acid, 2-(formylamino)-a-(methoxyimino)-, ethyl ester exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves inhibition of bacterial cell wall synthesis, a target that is distinct from many existing antibiotics. This finding opens new avenues for addressing antibiotic resistance.

Another significant development is the exploration of this compound's anti-inflammatory properties. A preclinical study published in Biochemical Pharmacology (2023) demonstrated that the molecule can modulate key inflammatory pathways, including the NF-κB signaling cascade. In animal models of inflammation, the compound reduced cytokine production and tissue damage, suggesting its potential as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 4-Thiazoleacetic acid, 2-(formylamino)-a-(methoxyimino)-, ethyl ester as a drug candidate. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, necessitating further structural modifications or alternative delivery methods. Additionally, toxicity profiles are still under investigation, with preliminary data suggesting the need for careful dose optimization to minimize adverse effects.

In conclusion, 4-Thiazoleacetic acid, 2-(formylamino)-a-(methoxyimino)-, ethyl ester (CAS: 117722-36-8) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its antimicrobial and anti-inflammatory properties, coupled with advances in synthetic methodologies, position it as a candidate for further drug development. Future research should focus on overcoming pharmacokinetic limitations and elucidating its full therapeutic potential.